Cas no 1209807-15-7 (6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide)

• Product Name: 6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide
• CAS No: 1209807-15-7
• MF: C₁₈H₂₀ClN₃O
• MW: 329.823903083801
• CID: 5872022
• PubChem ID: 40729921
• Update Time: 2025-08-04

6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-[[4-(pyrrolidin-1-ylmethyl)phenyl]methyl]pyridine-3-carboxamide
• 6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide
• Z95955104
• EN300-26584628
• 1209807-15-7
• AKOS034734814

• Inchi： 1S/C18H20ClN3O/c19-17-8-7-16(12-20-17)18(23)21-11-14-3-5-15(6-4-14)13-22-9-1-2-10-22/h3-8,12H,1-2,9-11,13H2,(H,21,23)
• InChI Key： DCOJIFGZJKCQDD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NCC1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 329.1294900g/mol
• Monoisotopic Mass: 329.1294900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.2Ų

Additional information on 6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide

Research Brief on 6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide (CAS: 1209807-15-7)

In recent years, the compound 6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide (CAS: 1209807-15-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The pyrrolidine and pyridine moieties in its structure suggest possible interactions with various enzymes and receptors, making it a promising candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties of 6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide. One key area of interest is its role as a potential inhibitor of protein kinases, which are critical regulators of cellular signaling pathways. Preliminary in vitro assays have demonstrated moderate inhibitory activity against certain kinase targets, with IC50 values in the micromolar range. These findings highlight the need for further optimization of the compound's structure to enhance its potency and selectivity.

Another line of research has explored the compound's potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs represent a major class of drug targets, and the structural features of 6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide suggest possible interactions with specific receptor subtypes. Computational docking studies have provided insights into its binding modes, which could guide the design of more effective analogs. However, experimental validation of these predictions is still ongoing.

The synthesis and characterization of 6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide have also been reported in recent literature. The compound is typically synthesized via a multi-step route involving the coupling of a pyridine-3-carboxylic acid derivative with an appropriately functionalized benzylamine intermediate. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry have confirmed the purity and identity of the compound, ensuring its suitability for further biological evaluation.

Despite these promising developments, challenges remain in the development of 6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide as a therapeutic agent. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound toward clinical applications.

In conclusion, 6-chloro-N-({4-[(pyrrolidin-1-yl)methyl]phenyl}methyl)pyridine-3-carboxamide (CAS: 1209807-15-7) represents a promising scaffold for drug discovery, with potential applications in kinase inhibition and GPCR modulation. Continued research efforts are warranted to fully exploit its therapeutic potential and overcome existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.